4-Ethoxy-2-methyl-5-nitropyridine

• CAS No.: 18615-82-2
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.179
• IUPAC Name: 4-ethoxy-2-methyl-5-nitropyridine
• InChI: InChI=1S/C8H10N2O3/c1-3-13-8-4-6(2)9-5-7(8)10(11)12/h4-5H,3H2,1-2H3
• InChI Key: CDADQBUANHLONV-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=NC=C1[N+](=O)[O-])C
• Synonyms: 4-Ethoxy-2-Methyl-5-nitropyridine

Description

4-Ethoxy-2-methyl-5-nitropyridine is a substituted pyridine derivative characterized by an ethoxy group at position 4, a methyl group at position 2, and a nitro group at position 5 (Figure 1). This compound belongs to the nitropyridine family, which is widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to its electron-deficient aromatic system. The ethoxy substituent introduces steric bulk and electron-donating resonance effects, while the nitro group strongly withdraws electrons, creating a polarized electronic environment. Such structural features influence reactivity, solubility, and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Physical Properties

Melting points and solubility are strongly influenced by substituent polarity and crystallinity:

Compound Name	Substituents	Nitro Position	Yield	Melting Point (°C)	Reference
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-OCH₃, 4-CH₃, 5-NO₂	5	95%	Not reported
1-(2,4,6-Trimethyl-5-nitropyridin-3-yl)ethan-1-one	2,4,6-CH₃, 5-NO₂, 3-COCH₃	5	91%	58–60
Ethyl 2-oxo-2-(2,4,6-trimethyl-5-nitropyridin-3-yl)acetate	2,4,6-CH₃, 5-NO₂, 3-COOEt	5	87%	64–65
4-Ethoxy-2-methyl-5-nitropyridine	4-OCH₂CH₃, 2-CH₃, 5-NO₂	5	N/A	N/A	N/A

The absence of melting point data for 4-ethoxy-2-methyl-5-nitropyridine precludes direct comparison, but the higher melting points of acetyl- and ester-substituted derivatives (58–65°C) suggest that polar functional groups enhance crystallinity.

Reactivity and Electronic Effects

• Nitro Group Position : In 7c (5-nitro) and 7d (3-nitro), the nitro group’s position alters the electron density distribution, affecting electrophilic substitution patterns.
• Ethoxy vs.